Cas no 336180-04-2 (2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-p-tolyl-acetamide)

• Product name: 2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-p-tolyl-acetamide
• CAS No: 336180-04-2
• MF: C₁₇H₁₄ClN₃O₂S
• MW: 359.829961299896
• CID: 3069927
• PubChem ID: 1115022

2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-p-tolyl-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-p-tolyl-acetamide
• 2-{[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide
• BAA47373
• 2-((5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl)thio)-N-(p-tolyl)acetamide
• AKOS000564560
• AG-690/13416256
• 336180-04-2

• MDL： MFCD01541908
• Inchi： InChI=1S/C17H14ClN3O2S/c1-11-6-8-12(9-7-11)19-15(22)10-24-17-21-20-16(23-17)13-4-2-3-5-14(13)18/h2-9H,10H2,1H3,(H,19,22)
• InChI Key： PWONIBKYWHOHNU-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)NC(=O)CSC2=NN=C(C3=CC=CC=C3Cl)O2

Computed Properties

• Exact Mass: 359.0495256Da
• Monoisotopic Mass: 359.0495256Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.3Ų
• XLogP3: 4.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides